Cas no 1339143-20-2 (1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane
• CAS No: 1339143-20-2
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 5809745
• PubChem ID: 64043902
• Update Time: 2025-05-27

1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane
• EN300-1134023
• 1339143-20-2
• AKOS013360552
• 1-(bromomethyl)-1-[(1-methoxypropan-2-yl)oxy]-3-methylcyclohexane

• Inchi： 1S/C12H23BrO2/c1-10-5-4-6-12(7-10,9-13)15-11(2)8-14-3/h10-11H,4-9H2,1-3H3
• InChI Key： JLLUTWWRHFXMPP-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)C1)OC(C)COC

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane

Recent Advances in the Application of 1-(Bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane (CAS: 1339143-20-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane (CAS: 1339143-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

Recent literature indicates that 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of novel bioactive compounds. Its bromomethyl group and ether linkage make it a valuable building block for the construction of pharmacophores with enhanced binding affinity and selectivity. Studies have demonstrated its utility in the preparation of cyclohexane-based derivatives, which are increasingly being explored for their anti-inflammatory, anticancer, and antimicrobial properties.

One of the most notable applications of this compound is its role in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, researchers have utilized 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane to develop inhibitors of protein kinases and proteases, which are critical targets in cancer and infectious diseases. The compound's ability to introduce functional groups at specific positions has enabled the design of molecules with improved pharmacokinetic profiles and reduced off-target effects.

In addition to its synthetic utility, recent studies have explored the biological activities of 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane and its derivatives. Preliminary in vitro assays have shown promising results, with some derivatives exhibiting potent activity against cancer cell lines and pathogenic bacteria. These findings underscore the compound's potential as a lead structure for further optimization and development into clinically relevant therapeutics.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane-based compounds. Researchers are actively investigating scalable synthetic routes and novel delivery systems to overcome these limitations. Furthermore, ongoing studies are focused on elucidating the compound's mechanism of action and its interactions with biological targets, which will be crucial for advancing its therapeutic applications.

In conclusion, 1-(bromomethyl)-1-(1-methoxypropan-2-yl)oxy-3-methylcyclohexane (CAS: 1339143-20-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for drug discovery. Continued research efforts are expected to yield further insights into its applications and pave the way for the development of novel therapeutics.